5-((5-Bromothiophen-2-yl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• IUPAC Name: 5-(5-bromothiophen-2-yl)sulfonyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C10H10BrN3O2S2/c11-9-1-2-10(17-9)18(15,16)13-5-6-14-8(7-13)3-4-12-14/h1-4H,5-7H2
• InChI Key: JKCVURLVXHKJPE-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CN1S(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C10H10BrN3O2S2
• Molecular Weight: 348.2 g/mol

Description

The compound is a pyrazolo[1,5-a]pyrazine derivative, which is a type of nitrogen-containing heterocyclic compound. It also contains a bromothiophen-2-ylsulfonyl group. These types of compounds often exhibit interesting chemical and biological properties.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Heterocyclic Fused Compounds Synthesis : Compounds with structures similar to "5-((5-Bromothiophen-2-yl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine" have been synthesized through various methods. For example, heterocyclic sulfones, including pyrazole fused analogues, were prepared from dihydrothiophene S,S-dioxides by cycloaddition reactions, showcasing the versatility of sulfones in synthesizing complex heterocyclic frameworks (Chaloner et al., 1992).

Applications in Material Science

• Photovoltaic Devices : Thieno[3,4-b]pyrazine-based and 2,1,3-benzothiadiazole-based donor−acceptor copolymers synthesized for application in photovoltaic devices demonstrate the potential use of such heterocyclic compounds in the development of new materials for solar energy conversion. These studies highlight the importance of heterocyclic compounds in advancing materials science, particularly in the field of renewable energy sources (Zhou et al., 2010).

Biological Activities

• Antimicrobial Activity : New heterocyclic compounds based on pyrazole and sulfonamide moieties have shown promising antimicrobial properties. Such research underscores the potential of heterocyclic compounds in the development of new antimicrobial agents, which is critical in the face of rising antibiotic resistance (Azab et al., 2013). Additionally, novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety have been synthesized and evaluated for their antimicrobial properties, further highlighting the broad spectrum of biological activities associated with heterocyclic and sulfonamide compounds (Darwish et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of biologically active compounds and fluorophores .

Mode of Action

It’s known that similar compounds are synthesized by oxidative cyclization of the corresponding hydrazones with bromine in glacial acetic acid at room temperature .

Biochemical Pathways

Similar compounds have been used as intermediates in the synthesis of various biologically active compounds .

Result of Action

Similar compounds have been used in the synthesis of biologically active compounds and fluorophores , suggesting potential applications in biological and medical research.

Action Environment

Similar compounds have been synthesized at room temperature , suggesting that the synthesis process is relatively robust to environmental variations.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. Nitrogen-containing heterocycles are a rich area of research due to their wide range of potential applications.